4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide, also known as IMB-1, is a small molecule compound that has been found to possess a wide range of biological activities. It has been extensively studied for its potential use in various scientific research applications, including drug discovery, cancer therapy, and neuroprotection.
Mechanism of Action
The exact mechanism of action of 4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, studies have suggested that it may exert its biological effects through the modulation of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. It has also been found to inhibit the activity of certain enzymes, such as COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been found to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and suppress tumor angiogenesis. It has also been found to possess anti-inflammatory effects, by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, it has been shown to protect against neurodegeneration, by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is its broad range of biological activities, which makes it a promising candidate for drug discovery and development. It has also been found to be relatively safe and well-tolerated in animal studies. However, one of the main limitations of 4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is its poor solubility, which can make it difficult to administer in vivo. In addition, more studies are needed to determine its long-term safety and efficacy in humans.
Future Directions
There are several future directions for the study of 4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide. One area of interest is its potential use in combination with other anti-cancer drugs, to enhance their efficacy and reduce their toxicity. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are also needed to determine its long-term safety and efficacy in humans, and to optimize its formulation for in vivo use.
Conclusion:
In conclusion, 4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a promising small molecule compound that has been extensively studied for its potential use in various scientific research applications. It possesses a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. While more studies are needed to determine its long-term safety and efficacy in humans, 4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide holds great promise as a potential drug candidate for the treatment of various diseases.
Synthesis Methods
4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide can be synthesized through a multi-step process involving the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with isobutyryl chloride, followed by the reaction with 4-hydroxybenzoyl chloride. The final product is obtained through purification and recrystallization.
Scientific Research Applications
4-isobutoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has been extensively studied for its potential use in drug discovery, particularly in the development of new anti-cancer drugs. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
4-(2-methylpropoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2S/c1-9(2)8-19-12-6-4-11(5-7-12)13(18)15-14-17-16-10(3)20-14/h4-7,9H,8H2,1-3H3,(H,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFXRUBFWFIXBIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)OCC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-methylpropoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.